Carbidopa Ethyl Ester

Specification

• CAS No.: 91908-71-3
• Molecular Formula: C12H18N2O4
• Molecular Weight: 254.28 g/mol
• IUPAC Name: ethyl 3-(3,4-dihydroxyphenyl)-2-hydrazinyl-2-methylpropanoate
• Standard InChI: InChI=1S/C12H18N2O4/c1-3-18-11(17)12(2,14-13)7-8-4-5-9(15)10(16)6-8/h4-6,14-16H,3,7,13H2,1-2H3
• Standard InChI Key: IVYOMTNVXXPNCD-UHFFFAOYSA-N
• SMILES: CCOC(=O)C(C)(CC1=CC(=C(C=C1)O)O)NN
• Canonical SMILES: CCOC(=O)C(C)(CC1=CC(=C(C=C1)O)O)NN
• Appearance: Yellow Solid
• Melting Point: >140°C

Introduction

Chemical Structure and Properties

Carbidopa Ethyl Ester, with the systematic name ethyl (2S)-3-(3,4-dihydroxyphenyl)-2-hydrazinyl-2-methylpropanoate, is characterized by specific chemical properties that define its behavior and applications. The compound exhibits a defined absolute stereochemistry with one stereocenter, which is significant for its biological activity and analytical identification.

Molecular Characteristics

The basic molecular characteristics of Carbidopa Ethyl Ester are summarized in the following table:

Parameter	Value
Molecular Formula	C12H18N2O4
Molecular Weight	254.2823 g/mol
Stereochemistry	Absolute
Defined Stereocenters	1/1
E/Z Centers	0
Charge	0
CAS Number	1458640-32-8

The molecular structure contains a catechol moiety (3,4-dihydroxyphenyl group), which is a characteristic feature inherited from Carbidopa. This structural element is known for its ability to interact with various biological systems and contributes to the compound's physical and chemical properties.

Structural Identifiers

For precise identification and characterization in chemical databases and analytical systems, Carbidopa Ethyl Ester is associated with the following structural identifiers:

Identifier Type	Value
SMILES	CCOC(=O)C@(CC1=CC=C(O)C(O)=C1)NN
InChI	InChI=1S/C12H18N2O4/c1-3-18-11(17)12(2,14-13)7-8-4-5-9(15)10(16)6-8/h4-6,14-16H,3,7,13H2,1-2H3/t12-/m0/s1
InChIKey	IVYOMTNVXXPNCD-LBPRGKRZSA-N
UNII	SQ4GVM60UJ

These identifiers are essential for unambiguous identification of the compound in chemical databases and regulatory documentation. The SMILES and InChI notations provide machine-readable representations of the chemical structure, enabling computational analysis and database searching.

Nomenclature and Alternative Designations

Carbidopa Ethyl Ester is known by various synonyms in scientific literature and commercial catalogs, reflecting its multiple contexts of use.

Systematic and Common Names

The compound is identified through several nomenclature systems:

Name Type	Designation
Common Name	Carbidopa Ethyl Ester
Systematic Name (IUPAC)	Ethyl (2S)-3-(3,4-dihydroxyphenyl)-2-hydrazinyl-2-methylpropanoate
Pharmaceutical Designation	Carbidopa Impurity F
European Pharmacopoeia Reference	Carbidopa EP Impurity F
Condensed IUPAC Notation	N-amino-alpha-methyl-3-hydroxy-L-tyrosine ethyl ester

This variety of names reflects the compound's presence in different contexts, from pure chemical research to pharmaceutical quality control. The designation as "Impurity F" indicates its recognition as a specific, identified impurity in Carbidopa pharmaceutical preparations.

Physical and Chemical Characteristics

The physical and chemical properties of Carbidopa Ethyl Ester determine its behavior in various environments and applications, particularly in pharmaceutical analysis and formulation.

Physical State and Appearance

Carbidopa Ethyl Ester presents as a solid with a color ranging from yellow to very dark brown, indicating potential sensitivity to oxidation—a characteristic common to catechol-containing compounds. This color variation may reflect different oxidation states or impurity profiles.

Parameter	Characteristic
Stability	Hygroscopic
Recommended Storage Temperature	-20°C (Freezer)
Storage Atmosphere	Under inert atmosphere
Melting/Decomposition	>148°C (decomposition)

These properties indicate that Carbidopa Ethyl Ester is sensitive to moisture and possibly oxygen, requiring careful handling and storage to maintain its integrity. The hygroscopic nature suggests that the compound readily absorbs moisture from the air, which could affect its stability and analytical purity.

Solubility Profile

The solubility characteristics of Carbidopa Ethyl Ester are important for analytical and formulation considerations:

Solvent	Solubility
Methanol	Slightly soluble
Water	Slightly soluble

This limited solubility profile contrasts with some other ester derivatives like levodopa ethylester, which has been developed specifically for improved solubility compared to its parent compound.

Pharmaceutical Relevance

Carbidopa Ethyl Ester has significant relevance in pharmaceutical contexts, primarily as a recognized impurity in Carbidopa formulations.

Related Compounds and Contextual Significance

Understanding Carbidopa Ethyl Ester benefits from examining related compounds and their applications, providing insight into the potential significance of ester derivatives in this therapeutic class.

Supplier	Product Specifications	Price (as of 2024-2025)
USP	25 mg, Pharmaceutical Analytical Impurity	$1,250.00
Various Indian Suppliers	Variable quantities	Not specified